Cas no 2228323-32-6 (methyl 3-(5-bromopyridin-3-yl)-3-hydroxypropanoate)

• Product Name: methyl 3-(5-bromopyridin-3-yl)-3-hydroxypropanoate
• CAS No: 2228323-32-6
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 6255500
• PubChem ID: 165695460
• Update Time: 2025-10-29

methyl 3-(5-bromopyridin-3-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(5-bromopyridin-3-yl)-3-hydroxypropanoate
• EN300-1906885
• 2228323-32-6

• Inchi： 1S/C9H10BrNO3/c1-14-9(13)3-8(12)6-2-7(10)5-11-4-6/h2,4-5,8,12H,3H2,1H3
• InChI Key： IEOPKVBXDDQWPO-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(CC(=O)OC)O

Computed Properties

• Exact Mass: 258.98441g/mol
• Monoisotopic Mass: 258.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl 3-(5-bromopyridin-3-yl)-3-hydroxypropanoate

Methyl 3-(5-Bromopyridin-3-yl)-3-Hydroxypropanoate (CAS No. 2228323-32-6)

Methyl 3-(5-bromopyridin-3-yl)-3-hydroxypropanoate, with the CAS registry number 2228323-32-6, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a methyl ester group with a substituted pyridine ring. The presence of the bromine atom at the 5-position of the pyridine ring introduces interesting electronic and steric properties, making this compound a valuable building block for various applications.

The chemical structure of methyl 3-(5-bromopyridin-3-yl)-3-hydroxypropanoate consists of a pyridine ring substituted with a bromine atom at position 5 and a hydroxymethyl group attached to position 3. The hydroxymethyl group is further esterified with a methyl group, forming the ester functional group. This combination of functional groups provides the compound with versatility in terms of reactivity and potential applications. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in drug discovery programs targeting various therapeutic areas.

One of the most notable applications of methyl 3-(5-bromopyridin-3-yl)-3-hydroxypropanoate is its use as a precursor in the development of novel pharmaceutical agents. Researchers have employed this compound to synthesize derivatives that exhibit potent anti-inflammatory, antitumor, and antimicrobial activities. For instance, studies published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Letters* have demonstrated that derivatives of this compound can modulate key enzymes and receptors involved in inflammatory pathways, offering promising leads for the treatment of chronic inflammatory diseases.

In addition to its pharmacological applications, methyl 3-(5-bromopyridin-3-yl)-3-hydroxypropanoate has also found utility in materials science. Its ability to form stable coordination complexes with transition metals has been exploited in the development of new catalysts for organic transformations. Recent advancements in catalytic asymmetric synthesis have leveraged this compound's unique electronic properties to achieve high enantioselectivity in challenging reactions, such as aldol additions and Michael additions.

The synthesis of methyl 3-(5-bromopyridin-3-yl)-3-hydroxypropanoate typically involves multi-step organic reactions, including nucleophilic aromatic substitution and esterification. Researchers have optimized these synthetic routes to enhance yield and purity, ensuring scalability for industrial applications. Furthermore, green chemistry principles have been incorporated into these syntheses, reducing environmental impact while maintaining high efficiency.

From an analytical standpoint, methyl 3-(5-bromopyridin-3-yl)-3-hydroxypropanoate has been extensively studied using modern spectroscopic techniques such as NMR, IR, and mass spectrometry. These studies have provided detailed insights into its molecular structure and dynamic behavior, aiding in the design of more efficient synthetic pathways and application-specific derivatives.

In conclusion, methyl 3-(5-bromopyridin-1111111111111111111ylium) propanoate (CAS No. 2228000000000000006) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in drug discovery, catalysis, and materials science. As research continues to uncover new potential uses for this compound, it is expected to play an increasingly important role in advancing both academic and industrial efforts in these fields.